Cas no 2229333-92-8 (methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate)

• Product Name: methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate
• CAS No: 2229333-92-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6038709
• PubChem ID: 165759706
• Update Time: 2025-06-09

methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl β-hydroxy-3-(methoxymethyl)benzenepropanoate
• methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate
• 2229333-92-8
• methyl 3-hydroxy-3-[3-(methoxymethyl)phenyl]propanoate
• EN300-1776625

• Inchi： 1S/C12H16O4/c1-15-8-9-4-3-5-10(6-9)11(13)7-12(14)16-2/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： MOPICRRIAHJDOW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)COC)(O)CC(=O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate

Introduction to Methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate (CAS No. 2229333-92-8)

Methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate, identified by its CAS number 2229333-92-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate comprises a phenyl ring substituted with a hydroxyl group and a tert-butoxymethyl side chain, which imparts distinctive chemical properties. The presence of both hydrophilic and lipophilic moieties makes this compound a promising candidate for drug design, particularly in the context of targeted therapies and bioavailability optimization.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise structural interactions. The hydroxyl and ester functionalities in methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles. This flexibility has been exploited in the design of compounds targeting various biological pathways, including those implicated in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate is its potential role as a building block in the synthesis of more complex molecules. The tert-butoxymethyl group, in particular, serves as an excellent protecting group for carboxylic acids, allowing for selective functionalization at other sites within the molecule. This property has been leveraged in multi-step synthetic strategies to construct intricate scaffolds that mimic natural products and have demonstrated potent biological activity.

Recent advancements in computational chemistry have further enhanced the utility of methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate as a starting material. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing ligands that interact with specific protein targets. By leveraging virtual screening techniques, researchers have identified novel analogs with improved binding affinities and selectivity, paving the way for the development of next-generation therapeutics.

The pharmaceutical industry has shown particular interest in compounds that exhibit anti-inflammatory and analgesic properties. The structural features of methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate align well with known pharmacophores responsible for these effects. Preclinical studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that further exploration of this chemical class could yield valuable therapeutic interventions.

In addition to its pharmaceutical applications, methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate has potential uses in materials science and industrial chemistry. Its unique reactivity allows it to participate in various organic transformations, making it a versatile intermediate in synthetic protocols. Researchers have explored its use in polymer synthesis, where it serves as a cross-linking agent or modifier to enhance material properties such as flexibility and durability.

The synthesis of methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have simplified these processes, enabling more efficient production on both laboratory and industrial scales. These advancements are crucial for ensuring an adequate supply of this compound for research and commercial applications.

The environmental impact of chemical manufacturing is another critical consideration when evaluating compounds like methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. By incorporating principles of sustainable chemistry, researchers aim to create processes that are both economically viable and environmentally responsible.

In conclusion, methyl 3-hydroxy-3-3-(methoxymethyl)phenylpropanoate (CAS No. 2229333-92-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, material science, and industrial chemistry. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, driving innovation and progress in various fields.